Cas no 1247775-98-9 (3-(2,6-dimethylmorpholino)-4-methylaniline)

• Product Name: 3-(2,6-dimethylmorpholino)-4-methylaniline
• CAS No: 1247775-98-9
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 1061196
• PubChem ID: 62591048
• Update Time: 2025-06-12

3-(2,6-dimethylmorpholino)-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dimethylmorpholino)-4-methylaniline
• 1247775-98-9
• DB-303728
• 3-(2,6-dimethylmorpholin-4-yl)-4-methylaniline
• AKOS011882858

• Inchi： 1S/C13H20N2O/c1-9-4-5-12(14)6-13(9)15-7-10(2)16-11(3)8-15/h4-6,10-11H,7-8,14H2,1-3H3
• InChI Key： LPAADLNWSXVAFU-UHFFFAOYSA-N
• SMILES： O1C(C)CN(C2C=C(C=CC=2C)N)CC1C

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 3-(2,6-dimethylmorpholino)-4-methylaniline

Professional Introduction to Compound with CAS No. 1247775-98-9 and Product Name: 3-(2,6-dimethylmorpholino)-4-methylaniline

The compound identified by the CAS number 1247775-98-9 and the product name 3-(2,6-dimethylmorpholino)-4-methylaniline represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a morpholine moiety and a methyl-substituted aniline group contributes to its distinct chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the importance of morpholine derivatives in the development of bioactive molecules. The 3-(2,6-dimethylmorpholino)-4-methylaniline structure exhibits favorable pharmacokinetic properties, which are essential for the design of effective pharmaceuticals. The dimethyl substitution on the morpholine ring enhances solubility and metabolic stability, while the aniline group provides a site for further functionalization. These attributes make the compound a valuable scaffold for medicinal chemists aiming to develop small-molecule inhibitors or modulators.

In the context of contemporary research, the 3-(2,6-dimethylmorpholino)-4-methylaniline compound has been investigated for its potential role in addressing various biological targets. For instance, studies have suggested that this molecule may interact with enzymes or receptors involved in inflammatory pathways. The morpholine ring is known to stabilize bioactive conformations, while the methyl groups influence electronic distributions, enhancing binding affinity. Such structural features are critical for designing molecules that can selectively interact with biological targets without off-target effects.

The pharmaceutical industry has been increasingly interested in developing drugs that leverage natural product-inspired scaffolds. The 3-(2,6-dimethylmorpholino)-4-methylaniline compound aligns with this trend, as it incorporates elements found in biologically active natural products. Researchers have utilized computational methods to model the interactions between this compound and potential targets, providing insights into its mechanism of action. These computational studies have guided experimental efforts, leading to optimized derivatives with improved potency and selectivity.

One of the most compelling aspects of 3-(2,6-dimethylmorpholino)-4-methylaniline is its versatility as a building block for drug discovery. By modifying specific functional groups or introducing additional substituents, chemists can generate libraries of compounds with tailored properties. This approach has been successfully applied in high-throughput screening campaigns to identify lead compounds for further development. The ability to rapidly synthesize and evaluate derivatives of this scaffold has accelerated the discovery process in several therapeutic areas.

The synthesis of 3-(2,6-dimethylmorpholino)-4-methylaniline involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the core morpholine ring efficiently. Subsequent functionalization steps allow for precise control over regiochemistry, ensuring that desired substituents are incorporated at strategic positions. These synthetic strategies not only demonstrate the compound's feasibility but also showcase the broader capabilities of medicinal chemistry in constructing complex molecules.

From a regulatory perspective, compounds like 3-(2,6-dimethylmorpholino)-4-methylaniline must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Preclinical studies have been conducted to assess pharmacological activity, toxicity profiles, and pharmacokinetic behavior. These studies provide critical data points that inform decisions about advancing a candidate into human trials. The results from these experiments are often published in peer-reviewed journals, contributing to the body of knowledge in drug discovery.

The integration of artificial intelligence (AI) and machine learning (ML) has revolutionized drug discovery by enabling rapid analysis of large datasets. AI algorithms can predict properties such as binding affinity and metabolic stability based on molecular structures like 3-(2,6-dimethylmorpholino)-4-methylaniline. These predictions guide experimental design and prioritize compounds for further investigation. The synergy between computational methods and traditional wet-lab approaches has significantly reduced the time and cost associated with developing new drugs.

In conclusion, the compound identified by CAS No. 1247775-98-9 and named 3-(2,6-dimethylmorpholino)-4-methylaniline represents a promising candidate for therapeutic development. Its unique structural features and favorable pharmacokinetic properties make it an attractive scaffold for medicinal chemists. Ongoing research continues to explore its potential applications across various therapeutic areas, driven by advancements in synthetic chemistry and computational biology. As our understanding of biological systems grows, compounds like this will play an increasingly important role in addressing unmet medical needs.